Cas no 796071-90-4 (2-(5-Fluoro-1H-indol-1-yl)acetic acid)

2-(5-Fluoro-1H-indol-1-yl)acetic acid is a fluorinated indole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the fluorine atom enhances its reactivity and potential for further derivatization, particularly in the development of bioactive compounds. Its indole core is structurally significant in medicinal chemistry, often associated with receptor-binding activity. The acetic acid moiety allows for easy conjugation or modification, facilitating its use in peptide coupling or as a building block for more complex molecules. This compound is particularly valuable in the design of fluorinated analogs for drug discovery and biochemical studies.

2-(5-Fluoro-1H-indol-1-yl)acetic acid structure

796071-90-4 structure

Product Name:2-(5-Fluoro-1H-indol-1-yl)acetic acid

CAS No:796071-90-4

MF:C₁₀H₈FNO₂

MW:193.174426078796

CID:562425

PubChem ID:45036900

Update Time:2025-06-08

2-(5-Fluoro-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Fluoro-1H-indol-1-yl)acetic acid
- (5-FLUOROINDOL-1-YL)ACETIC ACID
- 1H-Indole-1-aceticacid, 5-fluoro-
- 2-(5-fluoroindol-1-yl)acetic acid
- 5-fluoro-1H-Indole-1-acetic acid
- 1H-Indole-1-aceticacid,5-fluoro
- 2-(5-fluoroindolyl)acetic acid
- O10488
- 2-(5-Fluoro-1H-indol-1-yl)aceticacid
- SCHEMBL1576340
- DTXSID10661727
- CS-0256394
- F1913-0265
- 796071-90-4
- MFCD07782023
- HWMIWHZKBNDAMQ-UHFFFAOYSA-N
- AKOS005362536
- (5-Fluoro-1H-indol-1-yl)acetic acid
- EN300-6481506
- AS-50004
- Z1160903217
- FT-0740447
- DB-001945
- MDL： MFCD07782023
- Inchi： 1S/C10H8FNO2/c11-8-1-2-9-7(5-8)3-4-12(9)6-10(13)14/h1-5H,6H2,(H,13,14)
- InChI Key： HWMIWHZKBNDAMQ-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C=CN2CC(=O)O

Computed Properties

Exact Mass: 193.05400
Monoisotopic Mass: 193.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2A^2
XLogP3: 1.8

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: Not available
Boiling Point: 388.5±22.0 °C at 760 mmHg
Flash Point: 188.7±22.3 °C
Refractive Index: 1.592
PSA: 42.23000
LogP: 1.86500
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(5-Fluoro-1H-indol-1-yl)acetic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(5-Fluoro-1H-indol-1-yl)acetic acid Pricemore >>

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